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For Researchers, Scientists, and Drug Development Professionals

Introduction
Perfluorocyclobutane (C4F8), also known as octafluorocyclobutane, is a synthetic, non-

flammable, and colorless gas.[1][2] Due to its chemical inertness and unique physical

properties, it finds significant applications in various industrial sectors, including as a

refrigerant, a dielectric gas, a propellant, and an etchant in the semiconductor industry.[2][3]

While not directly used in drug development, its stable and non-toxic nature makes it a subject

of interest in fields requiring inert fluorocarbons.[2] This technical guide provides a

comprehensive overview of the core physical constants of perfluorocyclobutane, details the

experimental methodologies used to determine these properties, and presents a generalized

workflow for a key experimental procedure.

Core Physical and Chemical Properties
A summary of the fundamental physical and chemical properties of perfluorocyclobutane is

presented below.
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Property Value Source(s)

Molecular Formula C4F8 [2][4][5][6]

Molar Mass 200.03 g/mol [1][2][3][4][5][6][7][8]

CAS Number 115-25-3 [4][5][9]

Appearance Colorless gas [1]

Thermodynamic Properties
The thermodynamic properties of perfluorocyclobutane are crucial for its application in thermal

management and as a refrigerant.

Property Value Conditions Source(s)

Melting Point
-41.4 °C (-42.5 °F;

231.8 K)
[2][4][9][10][11]

Boiling Point
-6.0 °C (21.2 °F;

267.2 K)
[2][4]

Vapor Pressure 2220 mmHg 25 °C [2][4]

Heat Capacity (Liquid) 1.112 J/g·K 240 to 340 K [12]

Enthalpy of

Vaporization
22.31 kJ/mol [8]

Enthalpy of Fusion 2.768 kJ/mol [8]

Critical Temperature
115.22 °C (239.4 °F;

388.37 K)
[8]

Critical Pressure 2.778 MPa [8]

Critical Density 0.616 g/cm³ [8]

Physical and Optical Properties
Key physical and optical characteristics of perfluorocyclobutane are detailed below.
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Property Value Conditions Source(s)

Density (liquid) 1.637 g/cm³ at -5.8 °C [1]

Density (gas) 9.97 kg/m ³ at -6 °C and 1 atm [1]

8.82 kg/m ³ at 15 °C and 1 atm [1]

Refractive Index 1.217 25 °C [2][4][8][9]

Viscosity 109 x 10⁻⁶ Poise 1.013 bar and 0 °C [1]

Solubility in Water 0.016 vol/vol 1.013 bar and 20 °C [1]

Experimental Protocols
Detailed, step-by-step experimental protocols for determining the physical constants of

perfluorocyclobutane are not extensively available in open literature. However, the

methodologies employed in key studies can be summarized as follows:

Vapor Pressure Determination (Static Cell Method): The vapor pressure of

perfluorocyclobutane has been measured using a static cell apparatus. This method involves

confining a pure sample of the substance in a thermostated cell. The pressure of the vapor in

equilibrium with the liquid is measured at various temperatures. The temperature of the cell is

precisely controlled and measured, often with a platinum resistance thermometer. The pressure

is measured with a high-precision pressure transducer. Data is collected over a range of

temperatures to establish the vapor pressure curve.

Heat Capacity of Gaseous Perfluorocyclobutane (Constant-Flow Calorimetry): The heat

capacity of gaseous perfluorocyclobutane was determined with an accuracy of 0.1% using a

constant-flow calorimeter. In this technique, the gas is passed through a calorimeter at a

constant, known flow rate. A known amount of heat is supplied to the gas, and the resulting

temperature rise is measured. By knowing the flow rate, the heat input, and the temperature

change, the heat capacity at constant pressure (Cp) can be calculated. Measurements are

typically made at several pressures and extrapolated to zero pressure to obtain the ideal gas

heat capacity.
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Pressure-Volume-Temperature (PVT) Properties: The PVT properties of perfluorocyclobutane

have been studied using a constant-volume piezometer. This apparatus consists of a vessel of

known volume that can be maintained at a constant temperature. A known mass of the

substance is introduced into the piezometer, and the pressure is measured at various

temperatures. These measurements provide data on the compressibility of the gas and can be

used to derive equations of state and other thermodynamic properties.

Visualizations
As perfluorocyclobutane is a chemically inert gas, it is not involved in biological signaling

pathways. Therefore, a representative experimental workflow for the determination of a key

physical constant is provided instead.
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Caption: Generalized workflow for vapor pressure determination using a static cell method.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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